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Compound of Interest

Compound Name: Qyl-685

Cat. No.: B1678686 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This document provides a comprehensive guide to the proper disposal procedures for Qyl-685,

a discontinued antiviral drug development candidate. Due to the absence of a specific Safety

Data Sheet (SDS) for Qyl-685, this guidance is based on the general procedures for its

chemical class: nucleoside analogues and organophosphorus compounds.

Chemical Identity of Qyl-685:

Chemical Name: Methyl ((((Z)-2-((2,6-diamino-9H-purin-9-yl)methylene)cyclopropyl)methoxy)

(phenoxy)phosphoryl)-L-alaninate

CAS Number: 210355-14-9

Chemical Class: Methylenecyclopropane nucleoside analogue with a

phenylphosphoralaninate moiety.

Reported Research Area: Antiviral (Anti-HIV and Anti-Herpesvirus).[1][2][3]

Development Status: Discontinued.[1]

Immediate Safety and Handling Precautions
Before proceeding with any disposal procedures, ensure that all personnel handling Qyl-685
are equipped with the appropriate Personal Protective Equipment (PPE), including but not

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1678686?utm_src=pdf-interest
https://www.benchchem.com/product/b1678686?utm_src=pdf-body
https://www.benchchem.com/product/b1678686?utm_src=pdf-body
https://www.benchchem.com/product/b1678686?utm_src=pdf-body
https://www.researchgate.net/figure/The-potential-consequences-of-the-removal-of-incorporated-nucleoside-analogs-NAs-into_fig4_383922333
https://www.ruixibiotech.com/file/photo/1661844013.pdf
https://cymitquimica.com/products/TM-T34233/210355-14-9/qyl-685/
https://www.researchgate.net/figure/The-potential-consequences-of-the-removal-of-incorporated-nucleoside-analogs-NAs-into_fig4_383922333
https://www.benchchem.com/product/b1678686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


limited to:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat

All handling of Qyl-685 should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation.

Core Disposal Principles
As a nucleoside analogue and an organophosphorus compound, Qyl-685 must be treated as

hazardous chemical waste. Under no circumstances should it be disposed of in regular trash or

poured down the drain. Improper disposal can lead to environmental contamination and

potential health hazards.

The primary disposal route for Qyl-685 is through an approved hazardous waste disposal

program, managed by your institution's Environmental Health and Safety (EHS) department or

a licensed chemical waste contractor.

Quantitative Data Summary for Disposal
The following table summarizes the key quantitative and qualitative parameters for the disposal

of Qyl-685, based on general guidelines for hazardous laboratory chemicals.
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Parameter Guideline Citation

Waste Category Hazardous Chemical Waste [4][5]

Container Type

Use a chemically compatible,

non-reactive container with a

secure, tight-fitting lid. The

original container is often the

best option if it is in good

condition.

[5][6]

Labeling

The container must be clearly

labeled with "Hazardous

Waste," the full chemical name

(Qyl-685 and its IUPAC name),

the CAS number, and the

approximate quantity.

[7][8][9]

Storage

Store in a designated Satellite

Accumulation Area (SAA) that

is secure, away from

incompatible materials, and

has secondary containment to

capture any potential leaks.

[4][6]

Disposal Method

Collection by the institution's

Environmental Health and

Safety (EHS) department or a

licensed hazardous waste

disposal contractor.

[7]

Regulatory Compliance

Disposal must adhere to all

local, state, and federal

regulations for hazardous

waste.

[5]

Experimental Protocols
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While no specific experimental protocols for the disposal of Qyl-685 are available, the general

protocol for preparing chemical waste for disposal is as follows:

Segregation: Ensure that Qyl-685 waste is not mixed with other, incompatible waste

streams.

Containment: Carefully transfer the waste into a designated and properly labeled hazardous

waste container. Avoid overfilling the container.

Sealing: Securely cap the container to prevent any leaks or spills.

Documentation: Complete any necessary waste disposal forms or log entries as required by

your institution.

Request for Pickup: Contact your institution's EHS department to schedule a pickup of the

hazardous waste.

Visualizing Disposal Procedures
To aid in understanding the procedural flow, the following diagrams illustrate the decision-

making process for chemical disposal and the general workflow for handling a discontinued

research chemical like Qyl-685.
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Start: Chemical Waste Generated

Identify Chemical Properties
(Consult SDS or Chemical Information)

Is the chemical hazardous?

Follow Institutional Guidelines for
Non-Hazardous Waste Disposal

(e.g., drain, regular trash - if permitted)

No

Treat as Hazardous Waste

Yes

End: Proper Disposal

Segregate Waste by Compatibility

Use Labeled, Sealed, and
Compatible Container

Store in Designated Satellite
Accumulation Area (SAA)

Request Pickup by EHS or
Licensed Waste Contractor

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Start: Identify Discontinued
Research Chemical (Qyl-685)

Attempt to Locate a Specific
Safety Data Sheet (SDS)

SDS Available?

Follow Disposal Instructions
in Section 13 of the SDS

Yes

No Specific SDS Found

No

CRITICAL STEP
Consult Institutional EHS for Guidance

Assess Chemical Class Properties
(Nucleoside Analogue, Organophosphorus)

Apply General Disposal Guidelines
for Hazardous Chemicals

Proceed with EHS-Approved
Disposal Plan

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Logical flow for handling a discontinued research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

